Cas no 24743-51-9 (1H-Pyrazole-1-carbothioamide,4-[2-(4-methoxyphenyl)diazenyl]-3,5-diphenyl-)

• Product Name: 1H-Pyrazole-1-carbothioamide,4-[2-(4-methoxyphenyl)diazenyl]-3,5-diphenyl-
• CAS No: 24743-51-9
• MF: C₂₃H₁₉N₅OS
• MW: 413.494862794876
• CID: 286546
• PubChem ID: 4354891
• Update Time: 2025-04-19

1H-Pyrazole-1-carbothioamide,4-[2-(4-methoxyphenyl)diazenyl]-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carbothioamide,4-[2-(4-methoxyphenyl)diazenyl]-3,5-diphenyl-
• 4-[(4-methoxyphenyl)diazenyl]-3,5-diphenylpyrazole-1-carbothioamide
• 4-(4-methoxy-phenylazo)-3,5-diphenyl-pyrazole-1-carbothioic acid amide
• AC1N94JP
• NSC128647
• DTXSID10402298
• NSC-128647
• 24743-51-9

• Inchi： 1S/C23H19N5OS/c1-29-19-14-12-18(13-15-19)25-26-21-20(16-8-4-2-5-9-16)27-28(23(24)30)22(21)17-10-6-3-7-11-17/h2-15H,1H3,(H2,24,30)/b26-25+
• InChI Key： FFNFNYLTWGACFJ-OCEACIFDSA-N
• SMILES： S=C(N)N1C(C2C=CC=CC=2)=C(C(C2C=CC=CC=2)=N1)/N=N/C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 413.13127
• Monoisotopic Mass: 413.131031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 5.2

Experimental Properties

• Density: 1.27
• Boiling Point: 667°C at 760 mmHg
• Flash Point: 357.2°C
• Refractive Index: 1.674
• PSA: 77.79
• LogP: 6.43310